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Compound of Interest

Benzamide,2,2'-dithiobis[N-
Compound Name:
methyl-

cat. No.: B8103082

A Comparative Guide to Benzamide, 2,2'-dithiobis[N-methyl-], a Preservative in Cosmetic
Formulations

Introduction

Benzamide, 2,2'-dithiobis[N-methyl-] (CAS Number: 2527-58-4), also known as Dithio-2,2'-
bis(N-methylbenzamide), is a chemical compound utilized in the cosmetics industry as an
antimicrobial agent to protect products from spoilage.[1][2] This guide provides a comparative
analysis of this preservative, summarizing its performance characteristics against other
common alternatives based on available scientific data. It is intended for researchers,
scientists, and drug development professionals involved in the formulation and safety
assessment of cosmetic products.

Chemical and Physical Properties

Property Value

CAS Number 2527-58-4
Molecular Formula C16H16N202S2
Molecular Weight 332.44 g/mol

2,2'-dithiobis(N-methylbenzamide), Dithio-2,2'-

Synonyms ) ) )
bis(N-methylbenzamide), Densil P
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Antimicrobial Efficacy

Quantitative data on the minimal inhibitory concentrations (MICs) of Benzamide, 2,2'-
dithiobis[N-methyl-] against specific cosmetic spoilage organisms is not readily available in the
public domain. However, a study on derivatives of 2,2'-Dithiobisbenzamides has indicated
activity primarily against Gram-positive bacteria.[1] The performance of these derivatives was
negligible against Gram-negative bacteria.[1] It is important to note that this study did not
evaluate the specific title compound.

A Chinese patent suggests that Benzamide, 2,2'-dithiobis[N-methyl-] can be used in synergistic
microbicidal compositions, for instance with 2-methyl-4-isothiazolin-3-one, to inhibit microbial
growth in various applications including cosmetics.[3]

Table 1: Comparative Antimicrobial Efficacy

. Spectrum of . Common Use
Preservative L Optimal pH Range .
Activity Concentration

Primarily Gram-
positive bacteria
Benzamide, 2,2'- (based on ) )
o o Data not available Data not available
dithiobis[N-methyl-] derivatives); Fungal
efficacy not specified.

[1]

Broad spectrum (more
Parabens (e.g., ) ) ]
effective against fungi
Methylparaben, - 3.0-8.0 0.01% - 0.3%
and Gram-positive
Propylparaben) )
bacteria)

Broad spectrum
Phenoxyethanol ) ) 3.0-10.0 0.5% - 1.0%
(weaker against fungi)

Formaldehyde
Releasers (e.g., Broad spectrum 3.0-9.0 0.1% - 0.6%
DMDM Hydantoin)

Isothiazolinones (e.g.,

Broad spectrum 20-9.0 0.0015% - 0.01%
MIT, CMIT)
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Safety Profile

Benzamide, 2,2'-dithiobis[N-methyl-] is classified as a skin sensitizer, meaning it may cause an
allergic reaction upon repeated contact with the skin.[2] It is also identified as being very toxic
to aquatic life with long-lasting effects.[2] Detailed quantitative data from human repeat insult
patch tests (HRIPT) or local lymph node assays (LLNA) that would allow for a precise
comparison of its sensitization potential against other preservatives are not publicly available.

Table 2: Comparative Safety Profiles

Preservative

Skin Sensitization
Potential

Irritation Potential

Regulatory Status
(Example: EU)

Benzamide, 2,2'-
dithiobis[N-methyl-]

Classified as a skin

sensitizer.[2]

Data not available

Not listed in Annex V
(allowed
preservatives) of EU

Cosmetics Regulation.

Low, but some public

Restricted use; some

Parabens Low
concern. parabens are banned.
Restricted to a
Phenoxyethanol Low Low to moderate maximum
concentration of 1.0%.
Restricted; requires
"releases
Formaldehyde High (due to formaldehyde”
Moderate o
Releasers formaldehyde release) warning if
concentration exceeds
0.05%.
MIT is banned in
_ _ leave-on products;
) ) High (especially MIT ) )
Isothiazolinones ) Moderate CMIT/MIT mixture is
in leave-on products) ) o
restricted in rinse-off
products.
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Experimental Protocols

Detailed experimental protocols for the efficacy and safety testing of Benzamide, 2,2'-
dithiobis[N-methyl-] are not available in published literature. However, standardized methods
are typically employed for the evaluation of cosmetic preservatives.

Antimicrobial Challenge Test (General Protocol)

A cosmetic formulation is intentionally inoculated with a known quantity of relevant
microorganisms (e.g., Pseudomonas aeruginosa, Staphylococcus aureus, Candida albicans,
Aspergillus brasiliensis). The product is then stored at a specified temperature, and samples
are periodically taken (e.g., at 7, 14, and 28 days) to determine the number of surviving
microorganisms. The preservative system is considered effective if it meets the criteria for
microbial reduction as defined by standards such as ISO 11930 or the PCPC Microbiology
Guidelines.

Human Repeat Insult Patch Test (HRIPT) (General
Protocol)

The HRIPT is used to assess the potential of a substance to cause skin sensitization in
humans.[4][5][6][7][8] The test involves an induction phase, where the test material is
repeatedly applied to the same skin site on a panel of volunteers (typically 50-200) for several
weeks.[6] This is followed by a rest period and then a challenge phase, where the material is
applied to a new skin site.[4] Skin reactions are scored by a dermatologist or trained
professional to determine if an allergic response has been induced.[6]

Murine Local Lymph Node Assay (LLNA) (General
Protocol)

The LLNAis an in-vivo animal test used to determine the skin sensitization potential of a
chemical.[9][10][11] The test substance is applied to the ears of mice for three consecutive
days.[12] On the fifth day, a radiolabeled substance (e.g., 3H-methyl thymidine) is injected,
which is incorporated into the DNA of proliferating lymphocytes in the draining lymph nodes.
[11][12] The degree of proliferation is measured and compared to control animals. A stimulation
index (SI) of three or greater is typically considered a positive result, indicating that the
substance is a skin sensitizer.[11]
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Mechanism of Action & Signaling Pathways

The precise antimicrobial mechanism of action for Benzamide, 2,2'-dithiobis[N-methyl-] has not
been detailed in the available literature. However, its chemical structure, which includes a
disulfide bond, is common in some antimicrobial agents. It is hypothesized that such
compounds may interfere with microbial cellular processes through redox reactions or by
inhibiting essential enzymes.

For skin sensitization, the process generally involves the activation of dendritic cells in the
epidermis, which then migrate to the lymph nodes and present the hapten (the chemical
sensitizer) to T-cells, leading to their proliferation and the development of an allergic memaory.
The specific signaling pathways in keratinocytes and dendritic cells triggered by this compound
are not documented.

Below are generalized diagrams illustrating a potential workflow for preservative efficacy testing
and a simplified signaling pathway for skin sensitization.
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Preservative Efficacy Testing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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